Cas no 1119090-76-4 (tert-Butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate)

• Product Name: tert-Butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate
• CAS No: 1119090-76-4
• MF: C₁₇H₁₈F₂N₂O₂
• MW: 320.333831310272
• CID: 3167875
• PubChem ID: 67394347
• Update Time: 2025-10-31

tert-Butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ULZFISGFNSQPSG-UHFFFAOYSA-N
• SCHEMBL2404640
• 1119090-76-4
• tert-Butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate
• tert-Butyl2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate
• tert-butyl 2-(5,6-difluoropyridin-3-ylamino)-5-methylbenzoate

• Inchi： 1S/C17H18F2N2O2/c1-10-5-6-14(12(7-10)16(22)23-17(2,3)4)21-11-8-13(18)15(19)20-9-11/h5-9,21H,1-4H3
• InChI Key： ULZFISGFNSQPSG-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(=C1)NC1C=CC(C)=CC=1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 320.13363415Da
• Monoisotopic Mass: 320.13363415Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-Butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate

Introduction to Tert-Butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate (CAS No. 1119090-76-4)

Tert-Butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate, identified by its Chemical Abstracts Service number CAS No. 1119090-76-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The structural features of this molecule, particularly its combination of a tert-butyl group, a methylbenzoate moiety, and an amine-substituted 5,6-difluoropyridine ring, contribute to its unique chemical properties and potential applications in drug discovery.

The tert-butyl group at the molecular core serves as a steric shield, influencing both the solubility and metabolic stability of the compound. This feature is particularly valuable in pharmaceutical design, as it can enhance the bioavailability and reduce rapid degradation in biological systems. The methylbenzoate component introduces a phenolic ester functionality, which is known to interact favorably with various biological targets. This moiety has been widely explored in medicinal chemistry for its ability to modulate enzyme activity and receptor binding.

One of the most intriguing aspects of Tert-butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate is its incorporation of a 5,6-difluoropyridine ring. The presence of fluorine atoms at the 5 and 6 positions significantly alters the electronic properties of the pyridine ring, enhancing its binding affinity to biological targets. Fluorinated pyridines are well-documented for their role in improving drug-like properties such as lipophilicity, metabolic stability, and target engagement. Recent studies have highlighted the importance of fluorine substitution in the development of next-generation pharmaceuticals, particularly in kinase inhibitors and antiviral agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with remarkable accuracy. These studies suggest that Tert-butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate may exhibit inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. The amine-substituted pyridine ring is particularly noteworthy for its potential to interact with proteases and kinases, which are key players in many pathological processes.

In vitro studies have demonstrated that derivatives of this compound class exhibit promising pharmacological profiles. For instance, modifications to the tert-butyl group or the methylbenzoate moiety have shown differential effects on target engagement and pharmacokinetic properties. These findings underscore the importance of structural optimization in fine-tuning biological activity. Researchers are currently exploring synthetic routes that allow for rapid modification of these functional groups while maintaining overall molecular integrity.

The integration of fluorine atoms into heterocyclic systems like pyridine has been a cornerstone of modern drug discovery. The electron-withdrawing nature of fluorine enhances the electrophilicity of certain positions within the ring, facilitating interactions with nucleophilic residues on biological targets. This principle has been leveraged in the development of several FDA-approved drugs that incorporate fluorinated pyridines. The case of Tert-butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate aligns with this trend, suggesting potential therapeutic applications in areas such as oncology and immunology.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying key functional groups for lead optimization.

As interest in fluorinated compounds continues to grow, so does the demand for innovative synthetic strategies that facilitate their incorporation into biologically active molecules. The work on Tert-butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate exemplifies how structural complexity can be harnessed to develop molecules with tailored pharmacological properties. Future research will likely focus on expanding the chemical space explored by this compound class through combinatorial chemistry and high-throughput screening approaches.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural motifs make it a valuable scaffold for designing probes used in biochemical assays and mechanistic studies. By leveraging its interaction with specific biological targets, researchers can gain insights into disease pathways and develop more targeted interventions.

In conclusion,Tert-butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate (CAS No. 1119090-76-4) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and promising biological activities. The combination of steric bulk from the tert-butyl group, an amine-substituted 5,6-difluoropyridine, and an ester-linked methylbenzoate moiety creates a molecule with unique properties that make it an attractive candidate for further development. As research continues to uncover new therapeutic opportunities for fluorinated compounds,Tert-butyl 2-((5,6-difluoropyridin-3-yl)amino)-5-methylbenzoate will undoubtedly play a crucial role in shaping future drug discovery efforts.